Cas no 477320-19-7 (N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE)

N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE structure

477320-19-7 structure

Product Name:N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE

CAS No:477320-19-7

MF:C₂₀H₂₅N₃O₃

MW:355.43080496788

CID:3028360

PubChem ID:1374684

Update Time:2025-08-03

N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

- N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE
- AKOS000661771
- CS-0302850
- N-(4-Methoxyphenyl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)acetamide
- ASN 03156355
- N-(4-METHOXYPHENYL)-2-(4-(4-METHOXYPHENYL)-1-PIPERAZINYL)ACETAMIDE
- Z31005901
- 646-598-2
- 477320-19-7
- STK401293
- N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
- JS-2432
- Inchi： 1S/C20H25N3O3/c1-25-18-7-3-16(4-8-18)21-20(24)15-22-11-13-23(14-12-22)17-5-9-19(26-2)10-6-17/h3-10H,11-15H2,1-2H3,(H,21,24)
- InChI Key： KQTVZNUGNXDNEM-UHFFFAOYSA-N
- SMILES： O=C(CN1CCN(C2C=CC(=CC=2)OC)CC1)NC1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 355.18959167Da
Monoisotopic Mass: 355.18959167Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 54Å²

N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM520738-1g	N-(4-Methoxyphenyl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)acetamide	477320-19-7	95%	1g	$232	2022-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1373520-1g	n-(4-Methoxyphenyl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)acetamide	477320-19-7	95+%	1g	￥2093.00	2024-05-12

N-(4-METHOXYPHENYL)-2-[4-(4-METHOXYPHENYL)PIPERAZINO]ACETAMIDE Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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